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Compound of Interest

Compound Name: Glycyphyllin

Cat. No.: B1202128

An In-depth Technical Guide to Glycyphyllin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glycyphyllin, a dihydrochalcone
glycoside. The document details its chemical properties, biological activities, and relevant

experimental methodologies, presenting data in a clear and accessible format for researchers
and professionals in the field of drug development.

Chemical and Physical Properties

Glycyphyllin, also known as Phloretin 2'-O-rhamnoside, is a naturally occurring compound. Its
fundamental chemical identifiers and properties are summarized below.
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Property Value Source
CAS Number 19253-17-9 [1112]
Molecular Formula C21H2409 [1][3]
Molecular Weight 420.4 g/mol

1-[2,4-dihydroxy-6-
[(2S,3R,4R,5R,6S)-3,4,5-

IUPAC Name trihydroxy-6-methyloxan-2- [1]
ylJoxyphenyl]-3-(4-
hydroxyphenyl)propan-1-one

Phloretin 2'-O-rhamnoside,
Synonyms . [1][4]
Glycyphirin A

Biological Activity and Signaling Pathways

Further research is required to delineate the specific biological activities and associated
signaling pathways of Glycyphyllin. This section will be updated as more experimental data
becomes available.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological evaluation of
Glycyphyllin are currently being compiled from relevant literature. This section will provide
step-by-step methodologies for key experiments.

Logical Relationships and Workflows

The following diagram illustrates a general workflow for the investigation of a natural product
like Glycyphyllin, from initial identification to potential therapeutic application.
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Caption: A generalized workflow for natural product drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Glycyphyllin | C21H2409 | CID 442412 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. glycyphyllin | CAS#:19253-17-9 | Chemsrc [chemsrc.com]

e 3. PubChemlLite - Glycyphyllin (C21H2409) [pubchemlite.lcsb.uni.lu]

e 4. Glycyphyllin | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

« To cite this document: BenchChem. [Glycyphyllin CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202128#glycyphyllin-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1202128?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202128?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Glycyphyllin
https://www.chemsrc.com/en/cas/19253-17-9_467983.html
https://pubchemlite.lcsb.uni.lu/e/compound/442412
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907025197233110#%7B%22category%22%3A%227%22%2C%22fields%22%3A%5B%7B%22op%22%3A%22AND%22%2C%22nm%22%3A%22SNID%22%2C%22vals%22%3A%5B%7B%22v%22%3A%22J1.134.620K%22%2C%22m%22%3A1%7D%5D%7D%5D%7D
https://www.benchchem.com/product/b1202128#glycyphyllin-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1202128#glycyphyllin-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1202128#glycyphyllin-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1202128#glycyphyllin-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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